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Compound of Interest

Compound Name: 5-Oxazoleacetic acid, methyl ester

Cat. No.: B8523214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Oxazoleacetic acid, methyl
ester, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This

document details its chemical identity, physicochemical properties, synthesis, and analytical

methodologies, and explores its potential biological significance.

Core Data Presentation
Nomenclature and Chemical Identity
The compound "5-Oxazoleacetic acid, methyl ester" is systematically known as methyl 2-

(oxazol-5-yl)acetate. Its chemical identity is established by the following identifiers:

Identifier Value

CAS Number 947771-08-6[1]

Molecular Formula C₆H₇NO₃

Molecular Weight 141.13 g/mol

Synonyms Methyl 2-(1,3-oxazol-5-yl)acetate

Physicochemical Properties
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Detailed experimental data on the physical properties of methyl 2-(oxazol-5-yl)acetate is not

readily available in public databases. The following table includes predicted values and data for

structurally related compounds to provide an estimation.

Property Value Source

Topological Polar Surface Area 52.33 Å²
Predicted for a related

benzoxazole derivative[2]

logP 1.5433
Predicted for a related

benzoxazole derivative[2]

Hydrogen Bond Acceptors 4
Predicted for a related

benzoxazole derivative[2]

Hydrogen Bond Donors 0
Predicted for a related

benzoxazole derivative[2]

Rotatable Bonds 2
Predicted for a related

benzoxazole derivative[2]

Experimental Protocols
Synthesis of 5-Oxazoleacetic acid, methyl ester
A common and efficient method for the synthesis of oxazole derivatives involves the reaction of

a carboxylic acid with an isocyanoacetate. The following is a representative protocol adapted

from established methods for oxazole synthesis.[3]

Reaction Scheme:
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A representative Fisher esterification reaction for the synthesis of 5-Oxazoleacetic acid,
methyl ester.

Materials:

5-Oxazoleacetic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:
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To a solution of 5-Oxazoleacetic acid in an excess of anhydrous methanol, slowly add a

catalytic amount of concentrated sulfuric acid while cooling in an ice bath.

Allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

After completion, cool the mixture to room temperature and remove the excess methanol

under reduced pressure.

Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

methyl 2-(oxazol-5-yl)acetate.

Purify the crude product by column chromatography on silica gel.

Analytical Characterization
The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl

ester protons (a singlet around 3.7 ppm), the methylene protons of the acetic acid moiety (a

singlet), and the protons of the oxazole ring.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the

ester, the carbons of the oxazole ring, the methylene carbon, and the methyl carbon.

2. Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry can be used to determine the molecular

weight of the compound, with the expected molecular ion peak [M+H]⁺ at m/z 142.05.
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3. Infrared (IR) Spectroscopy:

The IR spectrum should exhibit characteristic absorption bands for the C=O stretch of the

ester (around 1740 cm⁻¹), C=N stretching of the oxazole ring, and C-O stretching.

Biological Activity and Signaling Pathways
Oxazole derivatives are known to possess a wide range of biological activities, including anti-

inflammatory, antimicrobial, and anticancer properties.[4] The anti-inflammatory effects of some

oxazole-containing compounds are attributed to their ability to inhibit cyclooxygenase (COX)

enzymes, which are key in the inflammatory pathway.

Putative Anti-inflammatory Signaling Pathway
The following diagram illustrates the potential mechanism of action of an oxazole-based anti-

inflammatory agent by inhibiting the COX pathway, which leads to a reduction in the production

of pro-inflammatory prostaglandins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.wjmpr.com/myimgup/840200678WJMPR%20269.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8523214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

Membrane Phospholipids

Arachidonic Acid

Phospholipase A2

COX-1 / COX-2

Prostaglandins (PGs)

Inflammation

Phospholipase A2

5-Oxazoleacetic acid derivative

Inhibition

Click to download full resolution via product page

Inhibition of the COX pathway by an oxazole derivative.

Conclusion
5-Oxazoleacetic acid, methyl ester is a valuable building block in the synthesis of more

complex molecules with potential therapeutic applications. The synthetic and analytical

protocols outlined in this guide provide a framework for researchers to produce and

characterize this compound. Further investigation into its biological activities, particularly its

potential as an anti-inflammatory agent, is warranted. The provided signaling pathway diagram
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offers a conceptual model for its mechanism of action, which can guide future pharmacological

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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